Cas no 2034459-93-1 (2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide)

• Product Name: 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• CAS No: 2034459-93-1
• MF: C₁₅H₁₃ClN₄O₄
• MW: 348.74112200737
• CID: 5553253
• PubChem ID: 91819210
• Update Time: 2025-10-09

2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(4-chlorophenoxy)-N-[[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl]acetamide
• AKOS025328347
• 2034459-93-1
• 2-(4-chlorophenoxy)-N-((3-(5-methylisoxazol-3-yl)-1,2,4-oxadiazol-5-yl)methyl)acetamide
• 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide
• F6524-6336

• Inchi： 1S/C15H13ClN4O4/c1-9-6-12(19-23-9)15-18-14(24-20-15)7-17-13(21)8-22-11-4-2-10(16)3-5-11/h2-6H,7-8H2,1H3,(H,17,21)
• InChI Key： QLGDGJUFFUDLFP-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)OCC(NCC1=NC(C2C=C(C)ON=2)=NO1)=O

Computed Properties

• Exact Mass: 348.0625326g/mol
• Monoisotopic Mass: 348.0625326g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 422
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 103Ų

Additional information on 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide

Comprehensive Analysis of 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide (CAS No. 2034459-93-1)

The compound 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide (CAS No. 2034459-93-1) is a structurally complex molecule that has garnered significant attention in the field of medicinal chemistry and agrochemical research. Its unique combination of oxadiazole and oxazole rings, coupled with a chlorophenoxy moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a bioactive scaffold due to its ability to interact with biological targets, such as enzymes and receptors, with high specificity.

In recent years, the demand for novel heterocyclic compounds like 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide has surged, driven by advancements in drug discovery and sustainable agriculture. This compound's molecular architecture is particularly appealing for designing small-molecule inhibitors, which are crucial in targeting diseases such as cancer and microbial infections. Additionally, its agrochemical potential is being explored for developing next-generation pesticides with improved efficacy and environmental safety.

The synthesis of 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide involves multi-step organic reactions, including cyclization and amide coupling techniques. These methods are widely discussed in academic literature, reflecting the growing interest in synthetic chemistry for creating functionally diverse molecules. The compound's CAS No. 2034459-93-1 serves as a unique identifier, facilitating its cataloging and retrieval in chemical databases, which is essential for researchers and regulatory bodies.

From a pharmacological perspective, the oxadiazole and oxazole rings in this compound are known for their bioisosteric properties, meaning they can mimic other functional groups in biological systems. This characteristic enhances the compound's versatility in drug design, particularly in optimizing ADME (Absorption, Distribution, Metabolism, and Excretion) profiles. Moreover, its chlorophenoxy group contributes to its lipophilicity, which can influence membrane permeability and target binding affinity.

In the context of green chemistry, researchers are investigating eco-friendly synthesis routes for 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide to minimize waste and reduce reliance on hazardous reagents. This aligns with global trends toward sustainable chemical production, a topic frequently searched by professionals in the field. The compound's potential applications in crop protection also resonate with current discussions on food security and pest resistance management.

As the scientific community continues to explore the capabilities of 2-(4-chlorophenoxy)-N-{[3-(5-methyl-1,2-oxazol-3-yl)-1,2,4-oxadiazol-5-yl]methyl}acetamide, its relevance in both pharmaceutical and agrochemical sectors is expected to grow. Future studies may focus on its structure-activity relationships (SAR) to unlock new therapeutic or agricultural uses. For now, its CAS No. 2034459-93-1 remains a key reference for researchers navigating the expanding landscape of heterocyclic chemistry.